![molecular formula C20H18N2O5S B2383506 [6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-phenoxyacetate CAS No. 877636-99-2](/img/structure/B2383506.png)
[6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-phenoxyacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Antibacterial Activity
Researchers have been focusing on the synthesis of new heterocyclic compounds containing sulfonamido moieties suitable as antibacterial agents. Compounds derived from pyrimidine and pyran derivatives, similar to the chemical structure , have shown promising antibacterial activities against a variety of bacterial strains. These activities underline the potential of such compounds in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Insecticidal and Antibacterial Potential
Further research into pyrimidine-linked heterocyclics has highlighted their potential in both insecticidal and antibacterial applications. The synthesis of these compounds involves microwave irradiative cyclocondensation, showcasing their broad spectrum of activity against pests and selected microorganisms, thereby offering a new avenue for agricultural and antimicrobial solutions (Deohate & Palaspagar, 2020).
Formation and Stability of Complexes
The interaction of pyrimidine derivatives with phenols leading to the formation of complexes through intermolecular hydrogen bonds has been studied. These complexes show stability at high temperatures, which could have implications for their use in various industrial applications, emphasizing the importance of understanding the chemical properties of such compounds (Erkin et al., 2017).
Antimicrobial and Sulfone Derivatives
Research into novel pyrazolopyrimidines incorporated with sulfonyl groups has unveiled compounds with significant antimicrobial activities. This work demonstrates the utility of integrating sulfonyl moieties into heterocyclic compounds for enhanced biological activities, offering pathways for the development of new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).
Herbicidal Activity
Studies on the synthesis of pyrimidin-2-yloxy phenoxy acetates have revealed their potential as herbicides, especially against monocotyledonous plants. This research indicates the agricultural applications of such compounds, providing an alternative for weed management in various crops (Jiang, Wang, Wang, & Teng, 2010).
Properties
IUPAC Name |
[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-phenoxyacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O5S/c1-13-8-14(2)22-20(21-13)28-12-16-9-17(23)18(10-25-16)27-19(24)11-26-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLZZSFAGWBTVOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.